Cas no 1184120-28-2 (5-Bromo-N-cyclopentyl-2-methylbenzenesulfonamide)

• Product Name: 5-Bromo-N-cyclopentyl-2-methylbenzenesulfonamide
• CAS No: 1184120-28-2
• MF: C₁₂H₁₆BrNO₂S
• MW: 318.229941368103
• CID: 4683820
• Update Time: 2025-06-18

5-Bromo-N-cyclopentyl-2-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-cyclopentyl-2-methylbenzenesulfonamide
• AM86367
• BC4130126
• 5-Bromo-N-cyclopentyl-2-methylbenzenesulfonamide

• Inchi： 1S/C12H16BrNO2S/c1-9-6-7-10(13)8-12(9)17(15,16)14-11-4-2-3-5-11/h6-8,11,14H,2-5H2,1H3
• InChI Key： FVZIJWXARSHCGB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)S(NC1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 317.009
• Monoisotopic Mass: 317.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.6

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 427.6±55.0 °C at 760 mmHg
• Flash Point: 212.4±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-Bromo-N-cyclopentyl-2-methylbenzenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-Bromo-N-cyclopentyl-2-methylbenzenesulfonamide

Introduction to 5-Bromo-N-cyclopentyl-2-methylbenzenesulfonamide (CAS No. 1184120-28-2)

5-Bromo-N-cyclopentyl-2-methylbenzenesulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1184120-28-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, including the presence of a bromine substituent, a cyclopentyl group, and a methylbenzenesulfonamide moiety, contribute to its unique chemical properties and reactivity.

The synthesis and application of 5-Bromo-N-cyclopentyl-2-methylbenzenesulfonamide have been explored in several cutting-edge research studies, particularly in the development of novel pharmaceutical agents. The bromine atom in its structure enhances its utility as a synthetic intermediate, facilitating further functionalization and derivatization. This makes it a valuable building block for chemists and pharmacologists aiming to design new molecules with tailored biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide derivatives in addressing various therapeutic challenges. The 5-Bromo-N-cyclopentyl-2-methylbenzenesulfonamide structure exhibits promising pharmacological properties, including antimicrobial, anti-inflammatory, and potential anticancer effects. These attributes stem from its ability to interact with biological targets such as enzymes and receptors, modulating cellular processes at a molecular level.

In particular, the cyclopentyl group in 5-Bromo-N-cyclopentyl-2-methylbenzenesulfonamide contributes to steric hindrance and enhances binding affinity to certain protein targets. This feature is particularly advantageous in drug design, as it allows for the optimization of binding interactions while minimizing off-target effects. The methyl substituent on the benzene ring further fine-tunes the electronic properties of the molecule, influencing its metabolic stability and bioavailability.

One of the most compelling aspects of 5-Bromo-N-cyclopentyl-2-methylbenzenesulfonamide is its role in the development of targeted therapies. Researchers have leveraged its structural framework to create compounds that exhibit high selectivity for specific disease-related pathways. For instance, studies have demonstrated its potential in inhibiting key enzymes involved in cancer cell proliferation and survival. This targeted approach aligns with the growing trend in precision medicine, where therapies are tailored to individual patient profiles.

The bromine atom in 5-Bromo-N-cyclopentyl-2-methylbenzenesulfonamide also serves as a handle for further chemical modifications. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, can be employed to introduce diverse functional groups at the bromine-bearing position. This versatility allows chemists to explore a wide range of derivatives with distinct pharmacological profiles.

From a computational chemistry perspective, 5-Bromo-N-cyclopentyl-2-methylbenzenesulfonamide has been subjected to extensive molecular modeling studies. These investigations aim to elucidate its interaction mechanisms with biological targets at an atomic level. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound binds to enzymes and receptors, offering valuable guidance for structure-activity relationship (SAR) studies.

The pharmacokinetic properties of 5-Bromo-N-cyclopentyl-2-methylbenzenesulfonamide are another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and safety profile. Preclinical studies have begun to unravel these processes, providing a foundation for future clinical trials.

In conclusion,5-Bromo-N-cyclopentyl-2-methylbenzenesulfonamide (CAS No. 1184120-28-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.